4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile

• IUPAC Name: 4-(3-phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C21H21N3O/c22-14-18-13-17(9-12-23-18)20(25)24-15-21(10-5-2-6-11-21)19(24)16-7-3-1-4-8-16/h1,3-4,7-9,12-13,19H,2,5-6,10-11,15H2
• InChI Key: QMGOSHFZDBXPFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CN(C2C3=CC=CC=C3)C(=O)C4=CC(=NC=C4)C#N
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile, also known as P7C3, is a small molecule that has been shown to have neuroprotective properties in animal models. The compound was first identified in a screen for molecules that promote the survival of newborn neurons in the hippocampus, a region of the brain important for learning and memory.

Mechanism of Action

The exact mechanism by which 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile exerts its neuroprotective effects is not fully understood. However, it has been shown to activate the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which is involved in the production of nicotinamide adenine dinucleotide (NAD+). NAD+ is a coenzyme involved in many cellular processes, including energy metabolism and DNA repair. 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile has also been shown to increase levels of the anti-apoptotic protein Bcl-xL, which may contribute to its neuroprotective effects.
Biochemical and physiological effects:
In addition to its neuroprotective effects, 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile has been shown to have other biochemical and physiological effects. It has been shown to increase levels of the neurotransmitter serotonin in the brain, which may contribute to its antidepressant effects. 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile has also been shown to increase levels of the hormone erythropoietin, which is involved in the production of red blood cells.

Advantages and Limitations for Lab Experiments

One advantage of 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile is its ability to promote the survival of newborn neurons in the hippocampus, which can be easily measured in animal models. However, the exact mechanism by which 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile exerts its neuroprotective effects is not fully understood, which may limit its potential therapeutic applications. Additionally, the synthesis of 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile is relatively complex and may limit its availability for research purposes.

Future Directions

There are several potential future directions for research on 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile. One area of interest is the potential therapeutic applications of 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additional studies are needed to better understand the mechanism by which 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile exerts its neuroprotective effects and to determine the optimal dosing and administration regimens for therapeutic use. Other potential future directions include investigating the antidepressant effects of 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile and exploring its potential applications in other areas of medicine, such as hematology.

Synthesis Methods

The synthesis of 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile involves a multi-step process starting from commercially available starting materials. The first step involves the condensation of 2-cyanopyridine with 2,2,2-trifluoroethylamine to form a cyano-substituted spirocyclic intermediate. This intermediate is then reacted with phenylhydrazine to form the final product, 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile.

Scientific Research Applications

4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile has been extensively studied for its neuroprotective properties in animal models. It has been shown to promote the survival of newborn neurons in the hippocampus, as well as protect existing neurons from cell death. This has led to interest in the potential therapeutic applications of 4-(3-Phenyl-2-azaspiro[3.5]nonane-2-carbonyl)pyridine-2-carbonitrile for neurodegenerative diseases such as Alzheimer's and Parkinson's.